(2,5-Dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone

• IUPAC Name: (2,5-dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C13H20N2O2S/c1-10-9-12(11(2)18-10)13(17)15-5-3-14(4-6-15)7-8-16/h9,16H,3-8H2,1-2H3
• InChI Key: YBMMYQWPEFCLLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(=O)N2CCN(CC2)CCO
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

(2,5-Dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (2,5-Dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone involves the inhibition of specific enzymes or proteins involved in disease progression. For instance, it has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the degradation of acetylcholine, which is a neurotransmitter associated with memory and learning. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which may help in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
(2,5-Dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone has been found to exhibit several biochemical and physiological effects. It has been shown to improve cognitive function, reduce inflammation, and induce apoptosis (programmed cell death) in cancer cells. These effects are attributed to the compound's ability to modulate specific signaling pathways involved in disease progression.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2,5-Dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone in lab experiments is its high potency and specificity towards specific targets. This makes it an ideal candidate for drug discovery and medicinal chemistry research. However, one of the limitations is the lack of information on the compound's pharmacokinetics and toxicology, which may hinder its clinical translation.

Future Directions

There are several future directions for (2,5-Dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone research. One of the areas of interest is the development of derivatives with improved pharmacokinetics and toxicity profiles. Another direction is the investigation of the compound's potential applications in other diseases, such as diabetes and cardiovascular diseases. Furthermore, the compound's potential applications in material science, such as the development of sensors and catalysts, are also worth exploring.

Synthesis Methods

The synthesis of (2,5-Dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone involves the reaction of 2,5-dimethyl-3-thiophenecarboxylic acid with N-(2-hydroxyethyl)piperazine in the presence of a coupling reagent. The product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

(2,5-Dimethylthiophen-3-yl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. It has been found to exhibit promising activities against several diseases, including cancer, Alzheimer's disease, and Parkinson's disease.